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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639 Get Quote

These application notes provide detailed protocols for the sensitive and specific detection of

Penconazole Hydroxide, a widely used triazole fungicide, in various samples. The following

immunoassays offer robust methods for researchers, scientists, and drug development

professionals engaged in environmental monitoring, food safety analysis, and toxicology

studies.

Competitive Enzyme-Linked Immunosorbent Assay
(cELISA)
The competitive ELISA is a high-throughput and sensitive method for the quantitative

determination of Penconazole Hydroxide. This assay relies on the competition between free

Penconazole Hydroxide in the sample and a Penconazole-protein conjugate immobilized on a

microplate for binding to a limited amount of specific monoclonal antibody.
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Parameter Penconazole
Penconazole
Metabolite

Reference

IC50 (µg/L) 1.0 - 1.2 0.9 [1][2]

Limit of Detection

(LOD) (µg/L)
- 0.5 (in human urine) [1][2]

Antibody
Monoclonal Antibody

2E4

Monoclonal Antibody

2E4
[1][2]

Assay pH 4.0 and 8.0 4.0 [1][2]

Experimental Protocol: cELISA for Penconazole
Hydroxide
A. Hapten Synthesis and Conjugation:

Since Penconazole is a small molecule, it needs to be conjugated to a carrier protein to elicit

an immune response. This involves the synthesis of a hapten, a derivative of Penconazole

containing a reactive group.

Hapten Synthesis: A Penconazole analog, α-(2,4-dichlorophenyl)-1H-1,2,4-triazole-1-ethanol,

is derivatized with succinic anhydride to introduce a carboxyl group.[3]

Immunogen Preparation: The synthesized Penconazole hapten is coupled to Keyhole Limpet

Hemocyanin (KLH) using the activated lipid method to create the immunogen for antibody

production.[4]

Coating Antigen Preparation: The Penconazole hapten is coupled to Bovine Serum Albumin

(BSA) using the 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) method to create the

coating antigen for the ELISA plate.

B. Monoclonal Antibody Production:

Immunization: Female BALB/c mice (6-8 weeks old) are immunized subcutaneously with the

Penconazole-KLH immunogen emulsified in Freund's complete adjuvant for the initial

injection, followed by booster immunizations with Freund's incomplete adjuvant.[3]
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Hybridoma Production: Spleen cells from the immunized mice are fused with myeloma cells

to produce hybridomas.

Screening: Hybridomas are screened for the production of antibodies with high affinity and

specificity for Penconazole using an indirect competitive ELISA (ic-ELISA).

C. cELISA Protocol:

Coating: Microtiter plates are coated with the Penconazole-BSA conjugate (coating antigen)

in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at

4°C.

Washing: The plates are washed three times with a washing buffer (e.g., PBS containing

0.05% Tween 20).

Blocking: The remaining protein-binding sites on the plate are blocked by adding a blocking

buffer (e.g., PBS containing 1% BSA) and incubating for 1-2 hours at 37°C.

Washing: The plates are washed as described in step 2.

Competitive Reaction: A mixture of the Penconazole standard or sample and the anti-

Penconazole monoclonal antibody is added to the wells. The plate is incubated for 1 hour at

37°C. During this step, free Penconazole in the sample competes with the immobilized

Penconazole-BSA for binding to the antibody.

Washing: The plates are washed as described in step 2.

Secondary Antibody Incubation: A horseradish peroxidase (HRP)-conjugated secondary

antibody (e.g., goat anti-mouse IgG) is added to the wells and incubated for 1 hour at 37°C.

Washing: The plates are washed as described in step 2.

Substrate Addition: A substrate solution (e.g., TMB) is added to the wells, and the plate is

incubated in the dark for 15-30 minutes at room temperature.

Stopping the Reaction: The enzymatic reaction is stopped by adding a stop solution (e.g., 2M

H₂SO₄).
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Data Acquisition: The optical density (OD) is measured at 450 nm using a microplate reader.

The concentration of Penconazole in the sample is inversely proportional to the OD value.

Experimental Workflow: cELISA

Microtiter Plate Coat with
Penconazole-BSA Wash Block with BSA Wash Add Sample/Standard

+ Anti-Penconazole Ab Wash Add HRP-conjugated
Secondary Ab Wash Add TMB Substrate Add Stop Solution Read OD at 450 nm

Click to download full resolution via product page

Caption: Workflow of the competitive ELISA for Penconazole detection.

Gold Nanoparticle-Based Lateral Flow
Immunoassay (LFIA)
The lateral flow immunoassay is a rapid, user-friendly, and portable method for the on-site

screening of Penconazole Hydroxide in various samples, particularly in food safety

applications.

Quantitative Data Summary
Parameter Watermelon Cucumber Reference

Visual Limit of

Detection (vLOD)

(ng/g)

2.5 2.5 [3][5][6]

Calculated Limit of

Detection (LOD)

(ng/g)

0.36 0.29 [3][5][6]

Cut-off Value (ng/g) 10 10 [3][5][6]

Recovery Rate (%) 92.5 - 109.0 92.5 - 106.7 [3][5][6]

Monoclonal Antibody

IC50 (ng/mL)
\multicolumn{2}{c }{0.42} [3][5][6]

Experimental Protocol: LFIA for Penconazole Hydroxide
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A. Preparation of Gold Nanoparticle (GNP)-Antibody Conjugates:

GNP Synthesis: Gold nanoparticles are prepared by the citrate reduction method.

Antibody Conjugation: The anti-Penconazole monoclonal antibody is conjugated to the

surface of the gold nanoparticles. The optimal pH and antibody concentration for conjugation

need to be determined empirically.

Blocking and Stabilization: The GNP-antibody conjugates are blocked with a blocking agent

(e.g., BSA) and stabilized for long-term storage.

B. Fabrication of the LFIA Strip:

The LFIA strip consists of a sample pad, a conjugate pad, a nitrocellulose membrane, and an

absorbent pad.

Conjugate Pad: The GNP-antibody conjugates are dispensed onto the conjugate pad and

dried.

Nitrocellulose Membrane:

Test Line (T-line): The Penconazole-BSA conjugate is immobilized in a narrow line on the

nitrocellulose membrane.

Control Line (C-line): A secondary antibody (e.g., goat anti-mouse IgG) is immobilized in a

separate line, downstream of the T-line.

Assembly: The sample pad, conjugate pad, nitrocellulose membrane, and absorbent pad are

assembled on a backing card.

C. LFIA Protocol:

Sample Preparation: The sample (e.g., homogenized watermelon or cucumber) is extracted

with a suitable solvent (e.g., acetonitrile). The extract is then centrifuged, and the

supernatant is dried and resuspended in a buffer.[3]

Assay Procedure:
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A defined volume of the prepared sample is mixed with the GNP-labeled antibody

suspension and incubated for a short period (e.g., 5 minutes).[3][5]

The sample pad of the LFIA strip is then immersed in the mixture.

Interpretation of Results:

Negative Sample: In the absence of Penconazole, the GNP-antibody conjugates will bind

to the Penconazole-BSA on the T-line and the secondary antibody on the C-line, resulting

in two visible red lines.

Positive Sample: If Penconazole is present in the sample, it will bind to the GNP-antibody

conjugates, preventing them from binding to the T-line. Consequently, only the C-line will

appear, or the T-line will be fainter than in a negative sample. The C-line should always

appear to validate the test.

Logical Relationship: LFIA Principle

Negative Sample Positive Sample

Sample (No Penconazole)

GNP-Ab Conjugate

T-Line (Penconazole-BSA)

Binds

C-Line (Goat anti-Mouse IgG)

Binds

Result: T and C Lines Visible

Sample (Contains Penconazole)

GNP-Ab-Penconazole Complex

Binds

T-Line (Penconazole-BSA)

No Binding

C-Line (Goat anti-Mouse IgG)

Binds

Result: Only C Line Visible
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Caption: Principle of the lateral flow immunoassay for Penconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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